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Compound of Interest

Compound Name: Acetonitrile-d3

Cat. No.: B032919 Get Quote

An In-depth Whitepaper on the Properties, Applications, and Methodologies of a Key

Deuterated Solvent in Scientific Research.

This technical guide provides an in-depth overview of Acetonitrile-d3 (CD3CN), a deuterated

solvent indispensable in modern analytical and research laboratories. Tailored for researchers,

scientists, and drug development professionals, this document details its physicochemical

properties, highlights its critical role in various applications, and presents detailed experimental

protocols.

Core Physicochemical and Spectroscopic Data
Acetonitrile-d3, also known as deuterated acetonitrile or methyl-d3 cyanide, is a colorless

liquid widely utilized for its unique properties as a solvent. Its CAS number is 2206-26-0, and it

has a molecular weight of approximately 44.07 g/mol .

Physicochemical Properties
A summary of the key physical and chemical properties of Acetonitrile-d3 is presented in the

table below for easy reference.
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Property Value

CAS Number 2206-26-0

Molecular Formula CD₃CN

Molecular Weight 44.07 g/mol

Appearance Colorless liquid

Density 0.844 g/mL at 25 °C

Boiling Point 80.7 °C to 82 °C

Melting Point -46 °C

Refractive Index n20/D 1.341

Solubility Miscible with water and many organic solvents.

Isotopic Purity Typically ≥99.8 atom % D

NMR Spectroscopic Data
Acetonitrile-d3 is a premier solvent for Nuclear Magnetic Resonance (NMR) spectroscopy due

to its simple spectrum and ability to dissolve a wide range of analytes.

Nucleus Chemical Shift (ppm) Coupling Constant (Hz)

¹H (residual) 1.94 -

¹³C 1.39, 118.26 -

Applications in Research and Drug Development
The unique properties of Acetonitrile-d3 make it a valuable tool in numerous scientific

disciplines, particularly in the pharmaceutical industry.

Acetonitrile, in its non-deuterated form, is a cornerstone in drug development, serving as a

solvent in chemical reactions, a mobile phase in high-performance liquid chromatography

(HPLC) for purification and analysis, and in the extraction of active pharmaceutical ingredients
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(APIs). The deuterated form, Acetonitrile-d3, is especially critical in applications requiring

isotopic labeling and minimal solvent interference in analytical techniques.

Specifically, it is extensively used as a solvent in NMR spectroscopy for the structural

elucidation of organic and organometallic compounds. Its use in quantitative NMR (qNMR)

experiments for the precise determination of sample concentrations is also well-documented.

Furthermore, Acetonitrile-d3 is employed in mass spectrometry, often in the mobile phase for

liquid chromatography-mass spectrometry (LC-MS) analyses, particularly in metabolomics and

proteomics studies.

Experimental Protocols
Detailed methodologies for key experiments involving Acetonitrile-d3 are provided below.

Protocol 1: Sample Preparation for NMR Spectroscopy
This protocol outlines the standard procedure for preparing a sample for NMR analysis using

Acetonitrile-d3.

Materials:

Acetonitrile-d3 (≥99.8 atom % D)

NMR tube (5 mm)

Analyte of interest

Internal standard (e.g., TMS, optional)

Pipettes

Vortex mixer

Procedure:

Accurately weigh 1-10 mg of the analyte into a clean, dry vial.
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Add approximately 0.5-0.7 mL of Acetonitrile-d3 to the vial. If using an internal standard,

Acetonitrile-d3 containing a known concentration of the standard can be used.

Securely cap the vial and vortex until the analyte is completely dissolved.

Carefully transfer the solution to a 5 mm NMR tube.

Cap the NMR tube and wipe the outside clean before inserting it into the NMR spectrometer.

Protocol 2: Protein Precipitation for Metabolomics using
Acetonitrile
This protocol details the use of acetonitrile for the extraction of metabolites from biological

samples prior to LC-MS analysis. While this protocol uses standard acetonitrile, Acetonitrile-
d3 can be substituted for specific isotope-labeling studies.

Materials:

Acetonitrile (LC-MS grade)

Biological sample (e.g., plasma, cell lysate)

Microcentrifuge tubes

Refrigerated centrifuge

Pipettes

Procedure:

Pipette 100 µL of the biological sample into a pre-chilled microcentrifuge tube.

Add 400 µL of cold acetonitrile to the sample.

Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein

precipitation.

Incubate the sample on ice for 20 minutes to facilitate complete protein precipitation.
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Centrifuge the sample at 14,000 x g for 15 minutes at 4 °C.

Carefully collect the supernatant, which contains the extracted metabolites, and transfer it to

a new tube for LC-MS analysis.

Visualizing Experimental Workflows
The following diagrams, generated using Graphviz, illustrate common experimental workflows

where Acetonitrile-d3 is a key component.
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Step 1: Weighing Step 2: Dissolution Step 3: Transfer Step 4: Analysis

Weigh Analyte (1-10 mg) Add Acetonitrile-d3 (0.5-0.7 mL) Vortex to Dissolve Transfer to NMR Tube Acquire NMR Spectrum

Biological Sample (e.g., Plasma)

Add Cold Acetonitrile (1:4 ratio)

Vortex Vigorously

Incubate on Ice

Centrifuge (14,000 x g, 4°C)

Collect Supernatant (Metabolite Extract)

 

Discard Pellet (Precipitated Proteins)

 

LC-MS Analysis
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To cite this document: BenchChem. [Acetonitrile-d3: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032919#acetonitrile-d3-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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